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Compound of Interest

Compound Name: 4-Octanone

Cat. No.: B1346966 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of 4-Octanone

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical and physical properties of organic compounds is fundamental. This guide

provides a detailed overview of 4-Octanone (CAS 589-63-9), also known as butyl propyl

ketone, presenting its core properties, experimental protocols for their determination, and

logical workflows in a technically comprehensive format.

General and Chemical Properties
4-Octanone is a member of the ketone class of organic compounds, characterized by a

carbonyl group bonded to two carbon atoms.[1] It is a colorless liquid with a fruity odor, utilized

in the production of flavors and fragrances and as a synthetic intermediate in various organic

compounds.[2]
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Identifier Value Source

Chemical Name 4-Octanone [3][4][5]

Synonyms
Butyl propyl ketone, Propyl n-

butyl ketone
[4][5][6]

CAS Number 589-63-9 [3][4]

Molecular Formula C₈H₁₆O [3][4][7]

Molecular Weight 128.21 g/mol [3][4][5]

InChI Key
YWXLSHOWXZUMSR-

UHFFFAOYSA-N
[4][6][7]

SMILES CCCCC(=O)CCC [6][7]

Physical Properties
The physical properties of 4-octanone are summarized in the table below, providing essential

data for handling, storage, and application.

Property Value Unit Source

Appearance
Clear, colorless to

light yellow liquid
- [2][3]

Boiling Point 163 - 166 °C [3][7]

Melting Point -32.24 (estimate) °C [2][3]

Density 0.812 - 0.82 g/cm³ [3][7]

Flash Point 53.7 °C [2][7]

Refractive Index 1.4120 - 1.4150 - [3][7]

Vapor Pressure 2.1 ± 0.3 (predicted) mmHg at 25°C [2]

Water Solubility 1.75 g/L [1]

logP (Octanol/Water) 2.51 - 2.84 - [1][3][7]
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Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and identification of 4-octanone.

Available data includes:

Nuclear Magnetic Resonance (NMR): ¹³C NMR spectra are available for 4-octanone.[8]

Infrared (IR) Spectroscopy: IR spectra are available from the NIST/EPA Gas-Phase Infrared

Database.[9]

Mass Spectrometry (MS): Electron ionization mass spectra are well-documented.[4][9]

Experimental Protocols
Detailed methodologies for determining key physical properties of liquid ketones like 4-
octanone are provided below.

Determination of Boiling Point (Capillary Method)
This method determines the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.[10][11]

Apparatus:

Thiele tube or similar heating apparatus (e.g., MelTemp)[10][12]

Thermometer

Small test tube (e.g., sodium fusion tube)[10]

Capillary tube, sealed at one end[10]

Liquid paraffin or mineral oil bath

Bunsen burner or hot plate[10][13]

Stand and clamp

Procedure:
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Fill the small test tube to a depth of 2-3 mL with 4-octanone.[11]

Place the capillary tube, with its open end downwards, into the test tube containing the

sample.[11][13]

Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample

is level with the thermometer bulb.[10]

Immerse the assembly in a liquid paraffin bath within a Thiele tube. The heating liquid level

should be above the sample level but below the attachment point.[10]

Heat the apparatus gently and slowly.[10][13]

Observe the capillary tube. As the boiling point is approached, a stream of bubbles will

emerge from the open end of the capillary tube.[13][14]

When a rapid and continuous stream of bubbles is observed, turn off the heat and allow the

apparatus to cool slowly.[13][14]

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[10][14] Record this temperature.

Apparatus Setup
Measurement

Fill test tube
with 4-octanone

Insert inverted
capillary tube

Attach to
thermometer

Immerse in
Thiele tube bath Heat gently

Start
Heating Observe rapid

bubble stream Turn off heat Record temperature when
liquid enters capillary

Repeat for
accuracy
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Boiling Point Determination Workflow

Determination of Density (Volumetric Method)
This protocol measures the mass per unit volume of the liquid.
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Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)[15]

Digital balance (reading to at least 0.01 g)[15][16]

Beaker

Procedure:

Place a clean, dry graduated cylinder on the digital balance and record its mass (M₁).[15][17]

Alternatively, tare the balance to zero.[16]

Carefully pour a specific volume of 4-octanone into the graduated cylinder (e.g., 10.0 mL).

Record the exact volume (V).[15][17]

Place the graduated cylinder containing the liquid back on the balance and record the new

total mass (M₂).[15][17]

Calculate the mass of the liquid (M_liquid) by subtracting the mass of the empty cylinder:

M_liquid = M₂ - M₁.[17]

Calculate the density (ρ) using the formula: ρ = M_liquid / V.[18]

Repeat the measurement multiple times and calculate the average for accuracy.
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Density Determination Workflow

Determination of Solubility
This protocol provides a qualitative assessment of the solubility of 4-octanone in various

solvents, which helps in classifying the compound.[19]

Apparatus:
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Small test tubes

Pipettes or droppers

Glass stirring rod

Solvents: Water, 5% NaOH, 5% HCl, concentrated H₂SO₄

Procedure:

Water Solubility:

Add approximately 0.5 mL of deionized water to a test tube.

Add 1-2 drops of 4-octanone.

Stir or shake the mixture.

Observe if the compound dissolves completely. 4-octanone is expected to be slightly

soluble.[1]

Aqueous Base/Acid Solubility:

If insoluble in water, test solubility in 5% NaOH and 5% HCl in separate test tubes using

the same procedure. Ketones are generally neutral and will not dissolve in these aqueous

solutions.[19]

Strong Acid Solubility:

If insoluble in the above, test solubility in cold, concentrated sulfuric acid (H₂SO₄).

Add 0.5 mL of concentrated H₂SO₄ to a test tube (use extreme caution).

Add 1-2 drops of 4-octanone.

A color change or dissolution indicates solubility.[19] Ketones, having a lone pair of

electrons on the oxygen atom, are protonated and dissolve in strong, cold acids.
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Solubility-Based Classification Logic
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Synthesis and Reactions
4-Octanone can be synthesized via several methods. One common laboratory-scale synthesis

involves the reaction of the acid chloride of (S)-2-methylbutanoic acid with n-butyllithium to

produce (S)-3-Methyl-4-octanone, a related chiral ketone.[20] Another general method for

preparing simple ketones is the decarboxylation of carboxylic acids, such as the synthesis of 4-

heptanone from n-butyric acid using an iron catalyst.[21]

As a ketone, 4-octanone undergoes typical carbonyl group reactions. The carbonyl carbon is

electrophilic, making it susceptible to attack by nucleophiles, while the oxygen can react with

electrophiles. These reactions are fundamental to its use as an intermediate in organic

synthesis. It can be reduced to the corresponding secondary alcohol, 4-octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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